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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Dimethyloctane, a branched-chain alkane with the chemical formula C10H22, presents

itself as a promising candidate for a fuel additive, primarily for gasoline. Its highly branched

structure is theoretically associated with a high octane rating, a key characteristic for preventing

engine knocking and enabling higher engine compression ratios for improved efficiency.[1] This

document provides detailed application notes and experimental protocols for the evaluation of

2,7-dimethyloctane as a fuel additive. The information is intended for researchers and

scientists in the fields of fuel chemistry, materials science, and engine technology.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 2,7-
dimethyloctane is crucial for its application as a fuel additive.
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Property Value Unit Reference

Molecular Formula C10H22 - [2][3]

Molecular Weight 142.28 g/mol [2][4]

CAS Number 1072-16-8 - [2][5]

Density 0.732 g/cm³ [6]

Boiling Point 159 °C [6]

Melting Point -55 °C [6]

Flash Point 81.3 °C [6]

Vapor Pressure 3.35 mmHg at 25°C [6]

Refractive Index 1.411 - [6]

Application as a High-Octane Blending Component
The primary application of 2,7-dimethyloctane in fuels is as an octane booster. The highly

branched structure of isoalkanes contributes to higher octane numbers, which measure a fuel's

resistance to autoignition (knocking).[1] While specific experimental data for the Research

Octane Number (RON) and Motor Octane Number (MON) of pure 2,7-dimethyloctane are not

readily available in the reviewed literature, it is known to possess a high octane rating.[6] For

comparison, other branched C10 alkanes exhibit favorable octane characteristics. The blending

octane number, which reflects the octane-enhancing effect of an additive in a specific base fuel,

would need to be experimentally determined.

Experimental Protocols
To evaluate the efficacy of 2,7-dimethyloctane as a fuel additive, a series of standardized

tests should be performed. The following protocols are based on established ASTM

International standards.

Synthesis of 2,7-Dimethyloctane via Grignard Reaction
This protocol describes a laboratory-scale synthesis of 2,7-dimethyloctane.
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Materials:

Magnesium turnings

Anhydrous diethyl ether

Isoamyl bromide (1-bromo-3-methylbutane)

Dry ice (solid carbon dioxide) - for an alternative synthesis path to a carboxylic acid

intermediate, followed by reduction. For direct coupling, a suitable coupling catalyst would be

needed.

Hydrochloric acid (HCl) or Sulfuric Acid (H2SO4), aqueous solution

Sodium bicarbonate solution, saturated

Anhydrous sodium sulfate or magnesium sulfate

Distillation apparatus

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped

with a dropping funnel, a condenser with a drying tube, and a magnetic stirrer, place

magnesium turnings. Add a small amount of anhydrous diethyl ether to cover the

magnesium.

Dissolve isoamyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the isoamyl bromide solution to the magnesium. The reaction should

initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start, gentle

warming may be necessary.

Once the reaction has started, add the remaining isoamyl bromide solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete reaction.
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Coupling Reaction (Conceptual):Direct coupling of Grignard reagents to form alkanes often

requires a catalyst (e.g., silver or copper salts) and can have variable yields. A more

controlled synthesis might involve conversion to an intermediate. For the purpose of this

protocol, we will assume a conceptual direct coupling.

Work-up: Cool the reaction mixture in an ice bath. Slowly and carefully add a saturated

aqueous solution of ammonium chloride to quench the reaction.

Transfer the mixture to a separatory funnel. Separate the ether layer.

Wash the ether layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate

solution, and water.

Dry the ether layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter to remove the drying agent. Remove the diethyl ether by rotary

evaporation.

Purify the crude 2,7-dimethyloctane by fractional distillation.

Logical Flow of Synthesis:

Isoamyl Bromide +
Magnesium Turnings

Isoamylmagnesium Bromide
(Grignard Reagent)

 In Anhydrous Ether Coupling Reaction
(Conceptual) Crude 2,7-Dimethyloctane

 Work-up Purification
(Fractional Distillation) Pure 2,7-Dimethyloctane

Prepare Fuel Blends Calibrate CFR Engine
(ASTM D2699/D2700)

Measure Knock Intensity
(RON Conditions)

Measure Knock Intensity
(MON Conditions)

Determine RON

Determine MON

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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